Cas no 123-62-6 (Propionic anhydride)

Propionic anhydride Properties

Names and Identifiers

• Propionic anhydride
• Propionic Anhydried
• Propionic acid
• Methylacetic anhydride
• Propanoic anhydride
• propanoyl propanoate
• propionic
• propionyloxide
• C2H5C(O)OC(O)C2H5
• Propinoicanhydride
• Propanic Anhydride
• Propionsureanhydrid
• Propionyl oxide
• propanoic acid 1-oxopropyl ester
• Propionic acid anhydride
• propionicacidanhydride
• DTXSID1027007
• Q418066
• Propanoic acid, 1,1'-anhydride
• Propionic anhydride, 97%
• PROPANOIC ACID,ANHYDRIDE
• DTXCID507007
• NCGC00248900-01
• UN 2496
• Propionic anhydride, purum, >=96.0% (NT)
• SCHEMBL9276
• Propionic anhydride [UN2496] [Corrosive]
• MFCD00009303
• Propionic anhydride, >=99%
• Anhydrid kyseliny propionove [Czech]
• PROPIONIC ANHYDRIDE [MI]
• InChI=1/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H
• Propanoic acid, anhydride
• propanoic acid anhydride
• CHEMBL3186472
• NCGC00258582-01
• Anhydrid kyseliny propionove
• P0513
• proprionic anhydride
• BRN 0507066
• AKOS015918323
• NS00005368
• UN2496
• 123-62-6
• E3A2VV18E6
• EINECS 204-638-2
• EC 204-638-2
• CAS-123-62-6
• Tox21_201029
• 4-02-00-00722 (Beilstein Handbook Reference)
• PROPIONIC ANHYDRIDE [HSDB]
• AI3-26975
• Caswell No. 708
• EPA Pesticide Chemical Code 077704
• F0001-0368
• (EtCO)2O
• FT-0631715
• UNII-E3A2VV18E6
• HSDB 1215
• LS-13154
• PROPIONIC ANHYDRIDE
• STL356492
• DB-041737
• PROPANOIC ANHYDRIDE
• +Expand

• MDL： MFCD00009303
• InChIKey： WYVAMUWZEOHJOQ-UHFFFAOYSA-N
• Inchi： 1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3
• SMILES： CCC(=O)OC(=O)CC
• BRN： 507066

Computed Properties

• Exact Mass: 130.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.062994
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.87620
• PSA: 43.37000
• Merck: 7826
• Refractive Index: n20/D 1.404(lit.)
• Water Partition Coefficient: hydrolyses
• Boiling Point: 168°C
• Melting Point: −43 °C (lit.)
• Vapor Pressure: 10 mmHg ( 57.7 °C)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• FEMA: 2057
• Solubility: H2O: decomposes (when in contact with water)
• Color/Form: Colorless liquid with irritating odor [1]
• PH: 2.5 (100g/l, H2O, 20℃)(calculated on the free acid)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, water, moisture, most common metals, active halogen compounds, ammonia, amines.
• Solubility: Soluble in ethanol \ ether \ chloroform \ lye [15]
• Sensitiveness: Moisture Sensitive
• Density: 1.015 g/mL at 25 °C(lit.)

Propionic anhydride Security Information

• Symbol: GHS05
• RTECS：UF9100000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2496 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and alkalis
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.36 g/kg (Smyth)
• Explosive Limit：1.3-9.5%(V)
• HazardClass：8

Propionic anhydride Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters